Cas no 1432681-40-7 (3-Methylimidazolidin-4-one hydrochloride)

• Product Name: 3-Methylimidazolidin-4-one hydrochloride
• CAS No: 1432681-40-7
• MF: C₄H₉ClN₂O
• MW: 136.580059766769
• CID: 4599646
• PubChem ID: 71758177
• Update Time: 2025-06-14

3-Methylimidazolidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methylimidazolidin-4-one hydrochloride
• 3-methylimidazolidin-4-one;hydrochloride
• 3-METHYLIMIDAZOLIDIN-4-ONE HCL
• AT29274
• Z1601562352
• AKOS026742473
• EN300-126548
• 1432681-40-7
• 3-methylimidazolidin-4-onehydrochloride
• 3-Methylimidazolidin-4-one hydrochloride

• Inchi： 1S/C4H8N2O.ClH/c1-6-3-5-2-4(6)7;/h5H,2-3H2,1H3;1H
• InChI Key： NQRVWPRBMBVQSE-UHFFFAOYSA-N
• SMILES： Cl.O=C1CNCN1C

Computed Properties

• Exact Mass: 136.0403406g/mol
• Monoisotopic Mass: 136.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Methylimidazolidin-4-one hydrochloride

Research Brief on 3-Methylimidazolidin-4-one hydrochloride (CAS: 1432681-40-7): Recent Advances and Applications

3-Methylimidazolidin-4-one hydrochloride (CAS: 1432681-40-7) is a chemically significant compound that has garnered attention in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a versatile intermediate in the synthesis of pharmacologically active molecules. This research brief aims to consolidate the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the role of 3-Methylimidazolidin-4-one hydrochloride in the development of novel kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The compound's unique structural features, including the imidazolidinone core, contribute to its ability to modulate kinase activity with high specificity.

In addition to its role in kinase inhibition, 3-Methylimidazolidin-4-one hydrochloride has been investigated for its potential in antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel quinolone derivatives, which exhibited potent activity against drug-resistant bacterial strains. The hydrochloride salt form (CAS: 1432681-40-7) was particularly noted for its improved solubility and bioavailability compared to the free base.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-Methylimidazolidin-4-one hydrochloride. A green chemistry approach published in Organic Process Research & Development (2023) described an efficient, solvent-free synthesis route that significantly reduces environmental impact while maintaining high yield and purity. This development is particularly relevant for scaling up production to meet the growing demand for this intermediate in pharmaceutical manufacturing.

The compound's mechanism of action has been further elucidated through computational studies. Molecular docking simulations (Journal of Chemical Information and Modeling, 2024) have revealed that 3-Methylimidazolidin-4-one hydrochloride derivatives can form stable hydrogen bonds with key amino acid residues in target proteins, explaining their observed biological activity. These insights are guiding the design of next-generation derivatives with improved pharmacokinetic properties.

Looking forward, 3-Methylimidazolidin-4-one hydrochloride continues to be a compound of significant interest in drug discovery. Its versatility as a building block for various therapeutic agents, combined with recent synthetic and analytical advancements, positions it as a valuable tool in medicinal chemistry. Ongoing research is exploring its potential in additional therapeutic areas, including neurodegenerative diseases and metabolic disorders, further expanding its pharmaceutical applications.